Cas no 2092330-98-6 (Pyrazolo[1,5-a]pyrazine-4-carboxylic acid)

• Product Name: Pyrazolo[1,5-a]pyrazine-4-carboxylic acid
• CAS No: 2092330-98-6
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• CID: 4673730
• Update Time: 2025-10-15

Pyrazolo[1,5-a]pyrazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine-4-carboxylic acid

• Inchi： 1S/C7H5N3O2/c11-7(12)6-5-1-2-9-10(5)4-3-8-6/h1-4H,(H,11,12)
• InChI Key： QHHMHMVQQSJLAL-UHFFFAOYSA-N
• SMILES： OC(C1C2=CC=NN2C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Topological Polar Surface Area: 67.5

Additional information on Pyrazolo[1,5-a]pyrazine-4-carboxylic acid

Pyrazolo[1,5-a]pyrazine-4-carboxylic acid (CAS No. 2092330-98-6): A Comprehensive Overview

Pyrazolo[1,5-a]pyrazine-4-carboxylic acid, identified by the chemical identifier CAS No. 2092330-98-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazolo[1,5-a]pyrazine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The unique scaffold of this molecule, characterized by a fused bicyclic system containing nitrogen atoms, makes it a promising candidate for further exploration in drug discovery and development.

The< strong>pyrazolo[1,5-a]pyrazine-4-carboxylic acid molecule exhibits a rich chemical diversity that allows for various functionalization strategies. The presence of a carboxylic acid group at the 4-position of the pyrazole ring provides multiple opportunities for derivatization, enabling the synthesis of novel analogs with tailored pharmacological properties. This flexibility has been exploited in recent studies to develop compounds with enhanced binding affinity and selectivity towards specific biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>pyrazolo[1,5-a]pyrazine-based derivatives. These compounds have shown promise in various preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression. The< strong>CAS No. 2092330-98-6 compound, in particular, has been investigated for its ability to modulate signaling pathways associated with tumor growth and metastasis. Preliminary findings suggest that it may interfere with the activity of key proteins such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are critical regulators of cell cycle progression and inflammation.

One of the most compelling aspects of< strong>Pyrazolo[1,5-a]pyrazine-4-carboxylic acid is its potential as a scaffold for drug design. Researchers have leveraged its structural features to develop molecules that exhibit potent activity against a range of diseases. For instance, derivatives of this compound have been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, they have demonstrated efficacy in models of neurodegenerative disorders by protecting against oxidative stress and neurotoxicity.

The synthesis of< strong>Pyrazolo[1,5-a]pyrazine-4-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic accessibility. The carboxylic acid functionality can be further modified through esterification or amidation to produce derivatives with improved solubility and bioavailability. These modifications are crucial for optimizing pharmacokinetic profiles and enhancing therapeutic efficacy. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to introduce additional functional groups into the core scaffold, expanding the chemical space available for drug discovery.

The biological activity of< strong>CAS No. 2092330-98-6 has been further elucidated through structural-activity relationship (SAR) studies. These investigations have revealed that subtle changes in the molecular structure can significantly alter the pharmacological properties of the compound. For example, substituents at the 3-position and 5-position of the pyrazole ring have been found to influence binding affinity and metabolic stability. Such insights are invaluable for designing next-generation compounds with improved therapeutic profiles.

In conclusion, Pyrazolo[1,5-a]pyrazine-4-carboxylic acid represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique chemical properties and biological activities make it an attractive scaffold for developing novel therapeutic agents. Ongoing studies continue to explore its applications in oncology, inflammation, and neurodegenerative diseases, paving the way for innovative treatments in these areas.